Cas no 26782-41-2 (3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole)

• Product Name: 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole
• CAS No: 26782-41-2
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 5240017
• Update Time: 2025-08-05

3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(2-chloroethyl)-5-methoxy-2-methyl-
• 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole

• Inchi： 1S/C12H14ClNO/c1-8-10(5-6-13)11-7-9(15-2)3-4-12(11)14-8/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： ONFVMLLQFYYBKR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C=C2)C(CCCl)=C1C

Additional information on 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole

Introduction to 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole (CAS No. 26782-41-2)

3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole, identified by its CAS number 26782-41-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole, particularly the presence of a chloroethyl group, a methoxy substituent, and a methyl group on the indole ring, contribute to its unique chemical properties and biological interactions.

The indole core is a privileged scaffold in drug discovery, with numerous examples of indole derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The methoxy group at the 5-position and the methyl group at the 2-position of the indole ring enhance the compound's solubility and metabolic stability, making it a promising candidate for further investigation. Additionally, the 2-chloroethyl side chain introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring indole derivatives as potential therapeutic agents. Studies have demonstrated that modifications at various positions of the indole ring can significantly alter the biological profile of these compounds. For instance, derivatives with electron-donating groups such as methoxy and chloro substituents often exhibit enhanced binding affinity to biological targets. This has led to extensive research aimed at identifying novel indole-based molecules with improved pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole is its potential as a precursor for the development of new drugs. The chloroethyl group, in particular, provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize drug-like properties. This flexibility has made 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole a valuable building block in synthetic chemistry and drug design.

The compound's relevance in medicinal chemistry is further underscored by its structural similarity to known bioactive molecules. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential targets for 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole and predict its mode of action. These computational approaches have accelerated the discovery process by enabling high-throughput screening of large libraries of compounds.

Recent experimental studies have begun to unravel the biological activities of 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole. Initial investigations suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through mechanisms involving modulation of signaling pathways involved in cell proliferation and apoptosis. Additionally, preliminary data indicate that 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The synthesis of 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as methylation and chlorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and preclinical studies.

The pharmacological evaluation of 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole is an ongoing area of research. Preclinical studies are essential for determining its safety profile, optimal dosage, and therapeutic window before it can be considered for clinical trials. These studies often involve in vitro assays to assess cytotoxicity, genotoxicity, and other toxicological parameters. Animal models are also employed to evaluate efficacy and pharmacokinetic behavior.

The future prospects for 3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole are promising, with several research groups actively exploring its potential in various therapeutic areas. Innovations in drug discovery technologies, such as combinatorial chemistry and biocatalysis, may further enhance the development of novel derivatives based on this scaffold. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

In conclusion,3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole (CAS No. 26782-41-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound or intermediate in drug development underscores its importance in modern medicinal research. As our understanding of its pharmacological properties continues to grow,3-(2-chloroethyl)-5-methoxy-2-methyl-1H-indole is poised to play a pivotal role in shaping future therapeutic strategies.